![molecular formula C10H16O2 B6252849 Bicyclo[3.2.2]nonane-6-carboxylic acid CAS No. 19574-12-0](/img/no-structure.png)
Bicyclo[3.2.2]nonane-6-carboxylic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for bicyclo[3.2.2]nonane-6-carboxylic acid involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride", "Step 2: Hydrolysis of endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride with sodium hydroxide to form endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid", "Step 3: Reduction of endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid with sodium borohydride to form endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid diol", "Step 4: Oxidation of endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid diol with sodium periodate to form bicyclo[3.2.2]nonane-6,7-dicarboxylic acid", "Step 5: Decarboxylation of bicyclo[3.2.2]nonane-6,7-dicarboxylic acid with hydrochloric acid to form bicyclo[3.2.2]nonane-6-carboxylic acid", "Step 6: Purification of bicyclo[3.2.2]nonane-6-carboxylic acid by extraction with ethyl acetate, washing with sodium bicarbonate solution, drying over sodium chloride, and evaporation of the solvent to yield the final product" ] } | |
CAS RN |
19574-12-0 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.23 g/mol |
IUPAC Name |
bicyclo[3.2.2]nonane-6-carboxylic acid |
InChI |
InChI=1S/C10H16O2/c11-10(12)9-6-7-2-1-3-8(9)5-4-7/h7-9H,1-6H2,(H,11,12) |
InChI Key |
RUBJIIMMNAVITE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CCC(C1)C(C2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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